1-[1-(2-Oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]-2-piperidin-1-ylethane-1,2-dione

• IUPAC Name: 1-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]-2-piperidin-1-ylethane-1,2-dione
• InChI: InChI=1S/C21H25N3O3/c25-19(22-10-6-7-11-22)15-24-14-17(16-8-2-3-9-18(16)24)20(26)21(27)23-12-4-1-5-13-23/h2-3,8-9,14H,1,4-7,10-13,15H2
• InChI Key: LAGZKXGBUUDKRT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

1-[1-(2-Oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]-2-piperidin-1-ylethane-1,2-dione, also known as ANAVEX 2-73, is a small molecule drug that has been developed for the treatment of various neurological disorders. ANAVEX 2-73 has been shown to have potential therapeutic benefits in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis Techniques : Research has demonstrated efficient synthetic routes to related compounds, showcasing the chemical versatility and potential for creating derivatives with various biological activities. For example, one study highlights a one-pot synthesis technique for Nα-urethane-protected β- and γ-amino acids, indicating the compound's utility in synthesizing complex molecules with high yield and purity (Cal et al., 2012).

• Synthesis and Alkylation Studies : Another research area focuses on the reactivity of related compounds, such as 2-vinyl pyrrolo[1,2-a]indoles, derived from piperidinomethylene reactions. These studies shed light on the compound's potential as a precursor for synthesizing indole derivatives with varied alkylations, offering insights into its chemical adaptability and application in creating structurally diverse molecules (Tugusheva et al., 1994).

Biological Activity and Applications

• Antitumor Activity : There is significant interest in the antitumor properties of derivatives, as evidenced by research on dispiro compounds with potential anti-tumor activity. These compounds, synthesized through regioselective methods, exhibit mild activity against various human tumor cell lines, highlighting the therapeutic potential of structurally similar compounds (Girgis, 2009).

• Lipid Peroxidation Inhibition : Studies have also explored the compound's analogs as potent inhibitors of lipid peroxidation, demonstrating their efficacy in preventing oxidative damage in biological systems. This indicates potential applications in neuroprotective or cardioprotective drug development (Braughler et al., 1987).